Cas no 77468-41-8 (Methylphenanthrenecarboxaldehyde)

• Product Name: Methylphenanthrenecarboxaldehyde
• CAS No: 77468-41-8
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• CID: 581042
• Update Time: 2023-03-29

Methylphenanthrenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Phenanthrenecarboxaldehyde,methyl- (9CI)
• Methylphenanthrenecarboxaldehyde

• Inchi： 1S/C16H12O/c1-11-6-8-14-13-5-3-2-4-12(13)7-9-15(14)16(11)10-17/h2-10H,1H3
• InChI Key： ZHZQEAAEWWXFQK-UHFFFAOYSA-N
• SMILES： C1(C=O)=C2C(C3C(C=C2)=CC=CC=3)=CC=C1C

Computed Properties

• Exact Mass: 264.075057
• Monoisotopic Mass: 264.075057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0